Cas no 1804033-03-1 (2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804033-03-1
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4931374
• Update Time: 2025-08-03

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-14-7-5(4-12)13-3-2-6(7)15-8(9,10)11/h2-3H,4,12H2,1H3
• InChI Key： UBZFCUHSOOLXMJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CN)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.9
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804033-03-1)

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804033-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its amino and methoxy substituents along with the presence of trifluoromethoxy groups, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The aminomethyl side chain at the 2-position of the pyridine ring introduces a reactive amine group, which can participate in various chemical transformations such as nucleophilic substitutions, condensation reactions, and coupling processes. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. Additionally, the methoxy group at the 3-position and the trifluoromethoxy group at the 4-position influence the electronic properties of the molecule, enhancing its lipophilicity and metabolic stability. These characteristics are particularly important in drug design, as they can impact absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific arrangement of functional groups in 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine positions it as a promising scaffold for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential as a building block for pharmacophores. The combination of an amine group for hydrogen bonding interactions and electron-withdrawing trifluoromethoxy groups provides multiple opportunities for designing molecules with enhanced binding affinity and selectivity. For instance, such structural motifs have been successfully employed in the development of kinase inhibitors, which are critical in targeted cancer therapies. The presence of both methoxy and trifluoromethoxy groups also suggests that this compound may exhibit favorable pharmacokinetic properties due to modulation of polarity and metabolic resistance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Virtual screening techniques have been applied to identify novel scaffolds like 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine that may interact with specific biological targets. These computational approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental screening.

The synthesis of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino and methoxy groups, followed by electrophilic aromatic substitution to incorporate the trifluoromethoxy moiety. These synthetic pathways leverage established methodologies in organic chemistry while demonstrating how functional group modifications can be tailored to achieve desired molecular architectures.

From a medicinal chemistry perspective, this compound represents an intriguing case study for structure-activity relationship (SAR) analysis. By systematically varying substituents or exploring different scaffolds derived from it, researchers can gain insights into how specific structural features influence biological activity. Such studies are fundamental to rational drug design and have been instrumental in optimizing lead compounds into viable therapeutics.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, improves binding affinity to biological targets, and increases bioavailability. The trifluoromethoxy group in 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine exemplifies these benefits, making it a valuable component in designing next-generation pharmaceuticals.

In conclusion,2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804033-03-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration as a scaffold or intermediate in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology,this compound is poised to play a crucial role in shaping future therapeutic strategies.